![molecular formula C17H18N4O4 B2652375 N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide CAS No. 1903621-02-2](/img/structure/B2652375.png)
N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
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Description
N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H18N4O4 and its molecular weight is 342.355. The purity is usually 95%.
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Scientific Research Applications
- The compound’s structural features make it a potential candidate for non-steroidal anti-inflammatory drugs (NSAIDs). Specifically, it belongs to the class of 2-arylpropanoic acids, which are widely used for treating arthritis and musculoskeletal disorders .
- The resulting N-[2-(1 H-indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide (3) could potentially exhibit a wide array of pharmacological effects .
- Although not directly studied for this compound, related 1,3,4-thiadiazole derivatives have shown cytotoxic properties. For instance, N-(4-acetyl-5-(4-hydroxyphenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl)-acetamide demonstrated significant inhibition of growth in the SK-MEL-2 cell line .
- In a separate study, a series of 3-(1,1-dioxo-2H-1,2,4-benzothiadiazin-3-yl)-4-hydroxy-2(1H)-quinolinones were screened as HCV polymerase inhibitors. While not the same compound, this highlights the potential of related structures in antiviral drug development .
- The compound contains an imidazole moiety, which is a five-membered heterocyclic ring with diverse applications. Imidazoles are involved in various biological processes and can serve as building blocks for drug design .
Anti-Inflammatory and Analgesic Properties
Biological Activities and Derivatives
Cytotoxic Properties
HCV Polymerase Inhibition
Imidazole Moiety
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,5-dimethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O4/c1-11-8-14(20(2)19-11)16(23)18-13(12-6-4-3-5-7-12)9-21-15(22)10-25-17(21)24/h3-8,13H,9-10H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEYXDJPNCDJXHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)NC(CN2C(=O)COC2=O)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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